Cas no 1386982-25-7 (1-Cyclopentyl-2-(Boc-amino)ethanol)

• Product Name: 1-Cyclopentyl-2-(Boc-amino)ethanol
• CAS No: 1386982-25-7
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD29918193
• CID: 5303576
• Update Time: 2025-06-18

1-Cyclopentyl-2-(Boc-amino)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentyl-2-(Boc-amino)ethanol
• Carbamic acid, N-(2-cyclopentyl-2-hydroxyethyl)-, 1,1-dimethylethyl ester

• MDL： MFCD29918193
• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(15)13-8-10(14)9-6-4-5-7-9/h9-10,14H,4-8H2,1-3H3,(H,13,15)
• InChI Key： OCLVPGXOBZWFGM-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(C1CCCC1)O

Additional information on 1-Cyclopentyl-2-(Boc-amino)ethanol

Professional Introduction to Compound with CAS No. 1386982-25-7 and Product Name: 1-Cyclopentyl-2-(Boc-amino)ethanol

The compound with the CAS number 1386982-25-7 and the product name 1-Cyclopentyl-2-(Boc-amino)ethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a cyclopentyl group and a Boc-amino moiety makes it a versatile intermediate, offering opportunities for further chemical modifications and functionalization.

1-Cyclopentyl-2-(Boc-amino)ethanol is a derivative of ethanol where the hydroxyl group at the second carbon position has been replaced by a Boc (tert-butoxycarbonyl) protected amino group, while the first carbon is substituted with a cyclopentyl ring. This structural configuration imparts specific chemical properties that make it valuable in synthetic organic chemistry. The cyclopentyl group contributes to steric hindrance, influencing both the reactivity and solubility of the molecule, whereas the Boc-protected amino group ensures stability during synthetic procedures, allowing for selective deprotection at later stages.

In recent years, there has been growing interest in the development of novel compounds with complex cyclic structures for their potential as pharmacophores. The 1-Cyclopentyl-2-(Boc-amino)ethanol molecule aligns well with this trend, as it combines the rigidity of the cyclopentane ring with the reactivity of the amino function. This combination has been explored in various medicinal chemistry campaigns aimed at identifying new therapeutic agents. The Boc protection is particularly crucial in multi-step syntheses, preventing unwanted side reactions while allowing for controlled modifications.

One of the most compelling aspects of 1-Cyclopentyl-2-(Boc-amino)ethanol is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel scaffolds for drug candidates targeting a range of diseases. For instance, its structural motif has been incorporated into molecules designed to interact with specific biological targets, such as enzymes and receptors. The cyclopentyl group's ability to mimic natural stereocenters enhances binding affinity, while the amino function provides a handle for further derivatization.

The pharmaceutical industry has shown particular interest in compounds that can modulate protein-protein interactions or enzyme activity. 1-Cyclopentyl-2-(Boc-amino)ethanol fits into this category due to its ability to be functionalized into molecules capable of binding to biological targets with high specificity. Recent studies have demonstrated its role in generating inhibitors for kinases and other enzymes involved in signaling pathways relevant to cancer and inflammatory diseases. The versatility of this compound lies in its adaptability to different synthetic strategies, enabling chemists to tailor its properties for specific applications.

From a synthetic chemistry perspective, 1-Cyclopentyl-2-(Boc-amino)ethanol exemplifies the importance of carefully designed molecular frameworks in drug discovery. The cyclopentyl ring provides steric bulk that can optimize pharmacokinetic properties, such as solubility and metabolic stability, while the Boc-protected amino group allows for sequential functionalization without interference from other reactive sites. This balance has made it a preferred intermediate in many synthetic protocols aimed at producing complex drug molecules.

Advances in computational chemistry have further enhanced the utility of 1-Cyclopentyl-2-(Boc-amino)ethanol by enabling rapid virtual screening and molecular modeling studies. These techniques allow researchers to predict how modifications to this compound might affect its biological activity, guiding experimental design more efficiently than traditional methods alone. The integration of computational tools with synthetic chemistry has accelerated the discovery process, making compounds like 1-Cyclopentyl-2-(Boc-amino)ethanol more accessible for medicinal applications.

The role of protected amino groups in modern drug synthesis cannot be overstated. The Boc protection on 1-Cyclopentyl-2-(Boc-amino)ethanol ensures that nucleophilic substitution reactions can proceed selectively without affecting other functional groups present on the molecule. This level of control is essential when synthesizing complex molecules where multiple reactive sites need to be addressed sequentially. The stability provided by Boc protection allows chemists to isolate intermediates cleanly and proceed with subsequent transformations with high fidelity.

In conclusion, 1-Cyclopentyl-2-(Boc-amino)ethanol (CAS No. 1386982-25-7) represents a valuable asset in pharmaceutical research due to its structural features and synthetic utility. Its combination of a cyclopentyl group and a Boc-protected amino function makes it an excellent candidate for developing novel drug candidates targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry efforts aimed at improving human health through innovative molecular design.